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Compound of Interest

Compound Name: 4-(Ethylamino)-3-nitrobenzoic acid

Cat. No.: B1608762 Get Quote

An In-depth Technical Guide to 4-(Ethylamino)-3-nitrobenzoic Acid: Properties, Synthesis,

and Applications

Authored by: Gemini, Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(Ethylamino)-3-nitrobenzoic acid (CAS No: 2788-74-1), a key intermediate in

the synthesis of pharmaceuticals and novel heterocyclic compounds. This document details the

compound's structural characteristics, physicochemical properties, reactivity profile, and

spectroscopic data. Furthermore, it furnishes field-proven experimental protocols for its

synthesis and characterization, intended for researchers, scientists, and professionals in drug

development and chemical synthesis.

Compound Identification and Structure
4-(Ethylamino)-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. The presence of

a carboxylic acid, a secondary amine, and a nitro group on the benzene ring makes it a

versatile building block in organic synthesis.

Chemical Name: 4-(Ethylamino)-3-nitrobenzoic acid

CAS Number: 2788-74-1[1][2]

Molecular Formula: C₉H₁₀N₂O₄[1][2]
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Molecular Weight: 210.19 g/mol [1][2]

Structural Identifiers:

SMILES: CCNC1=C(C=C(C=C1)C(=O)O)--INVALID-LINK--[O-][1][2]

InChI: InChI=1S/C9H10N2O4/c1-2-10-8-5-6(9(12)13)3-4-7(8)11(14)15/h3-5,10H,2H2,1H3,

(H,12,13)

4-(Ethylamino)-3-nitrobenzoic acid

Reaction Conditions

Product

C₉H₁₀N₂O₄

Reducing Agent
(e.g., SnCl₂/HCl or H₂/Pd-C)

Reduction of
Nitro Group

3-Amino-4-(ethylamino)benzoic acid

1. Reflux Ester with KOH 2. Distill off Ethanol 3. Dilute with Water 4. Acidify with HCl 5. Isolate Product 6. Recrystallize
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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